Cas no 445302-27-2 (1-(4-bromophenyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(4-bromophenyl)-1H-imidazole-4-carboxylic acid
• CAS No: 445302-27-2
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• MDL: MFCD16666931
• CID: 2951482
• PubChem ID: 23445113
• Update Time: 2024-11-02

1-(4-bromophenyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-1H-imidazole-4-carboxylic acid
• 1-(4-bromophenyl)imidazole-4-carboxylic acid
• 1H-Imidazole-4-carboxylic acid, 1-(4-bromophenyl)-
• VSA30227
• A872521
• Z1696091638
• KS-8126
• 1-(4-bromophenyl)-1H-imidazole-4-carboxylicacid
• SCHEMBL4424566
• CS-0198328
• EN300-118217
• 445302-27-2
• Z940824956
• AKOS011335626
• E79121

• MDL： MFCD16666931
• Inchi： 1S/C10H7BrN2O2/c11-7-1-3-8(4-2-7)13-5-9(10(14)15)12-6-13/h1-6H,(H,14,15)
• InChI Key： BOXLOBBFTWDLPD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=NC(C(=O)O)=C1

Computed Properties

• Exact Mass: 265.96909g/mol
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles